Cas no 83228-39-1 (Benzaldehyde,3-(ethenyloxy)-)

Benzaldehyde,3-(ethenyloxy)- structure
Benzaldehyde,3-(ethenyloxy)- structure
Product name:Benzaldehyde,3-(ethenyloxy)-
CAS No:83228-39-1
MF:C9H8O2
MW:148.158622741699
CID:708762
PubChem ID:45083624

Benzaldehyde,3-(ethenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(ethenyloxy)-
    • 3-ethenoxybenzaldehyde
    • Benzaldehyde, 3-(ethenyloxy)- (9CI)
    • DTXSID50665466
    • 83228-39-1
    • Benzaldehyde, 3-(ethenyloxy)-
    • 3-(Ethenyloxy)benzaldehyde
    • Inchi: InChI=1S/C9H8O2/c1-2-11-9-5-3-4-8(6-9)7-10/h2-7H,1H2
    • InChI Key: DJXNLJJYNUGNNX-UHFFFAOYSA-N
    • SMILES: C=COC1=CC=CC(=C1)C=O

Computed Properties

  • Exact Mass: 148.052
  • Monoisotopic Mass: 148.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.3

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